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Compound of Interest

Compound Name: 5-Acetyl Rhein

Cat. No.: B125279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Acetyl Rhein, a derivative of the anthraquinone compound Rhein, possesses the molecular

formula C17H10O7.[1][2][3][4][5] While research directly focused on 5-Acetyl Rhein is

emerging, the extensive body of work on its parent compound, Rhein, provides a strong

foundation for understanding its potential biological activities and mechanisms of action. This

technical guide summarizes the key findings related to Rhein, offering insights into its effects

on critical cellular signaling pathways implicated in cancer and inflammation, and presents this

information as a proxy for 5-Acetyl Rhein. It is postulated that 5-Acetyl Rhein may exhibit

similar, potentially modulated, activities.

Physicochemical Properties
A summary of the key physicochemical properties of 5-Acetyl Rhein is presented in the table

below.
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Property Value Source

Molecular Formula C17H10O7 [1][2][3][4][5]

Molecular Weight 326.26 g/mol [1][2][3][4][5]

CAS Number 875535-35-6 [1][3][6]

IUPAC Name

5-(acetyloxy)-4-hydroxy-9,10-

dioxoanthracene-2-carboxylic

acid

[1][3]

Synonyms

5-Acetoxy-4-hydroxy-9,10-

dioxo-9,10-dihydroanthracene-

2-carboxylic acid, Monoacerein

[3][6]

Biological Activity and Quantitative Data
The biological activity of Rhein, the parent compound of 5-Acetyl Rhein, has been investigated

across various cancer cell lines. The half-maximal inhibitory concentration (IC50) values, a

measure of the potency of a substance in inhibiting a specific biological or biochemical

function, have been determined in several studies. These values, summarized in the table

below, indicate that Rhein can inhibit the proliferation of various cancer cells.
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Cell Line Cancer Type IC50 (µM)
Incubation
Time

Source

A549 Lung Cancer 47.3 µg/ml 24 h [1]

A549/Taxol
Chemoresistant

Lung Cancer
48.6 µg/ml 24 h [1]

PC9 Lung Cancer 24.9 µg/ml 24 h [1]

PC9/GD
Chemoresistant

Lung Cancer
27.4 µg/ml 24 h [1]

A498
Renal Cell

Carcinoma
~60 µM 48 h [3]

786-O
Renal Cell

Carcinoma
~60 µM 48 h [3]

ACHN
Renal Cell

Carcinoma
~60 µM 48 h [3]

YD-10B Oral Cancer 106.8 µM 24 h [7]

Ca9-22 Oral Cancer 90.96 µM 24 h [7]

HepG-2 Liver Cancer 8.82 ± 0.95 µM Not Specified [2]

Spca-2 Not Specified 9.01 µM Not Specified [2]

HepG2 Liver Cancer 161.5 µM 24 h [8]

Key Signaling Pathways
Rhein has been shown to exert its biological effects by modulating key signaling pathways that

are often dysregulated in cancer and inflammatory diseases. These include the Mitogen-

Activated Protein Kinase (MAPK)/Nuclear Factor-kappa B (NF-κB) and the Phosphoinositide 3-

kinase (PI3K)/Akt pathways.

MAPK/NF-κB Signaling Pathway
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The MAPK and NF-κB signaling pathways are crucial regulators of cell proliferation, survival,

and inflammation.[9] Rhein has been demonstrated to inhibit these pathways, leading to anti-

tumor and anti-inflammatory effects.[3][4][10]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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